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This technical guide provides an in-depth analysis of the spectroscopic data for 4-
Methylthiomorpholine 1,1-dioxide (CAS No: 25343-91-3), a heterocyclic compound of

interest in synthetic and medicinal chemistry. The structural elucidation of this molecule is

paramount for its application, and this document synthesizes data from Infrared (IR)

Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry

(MS) to provide a definitive analytical profile.

Molecular Structure and Overview
4-Methylthiomorpholine 1,1-dioxide is a saturated six-membered heterocyclic compound

containing nitrogen and sulfur atoms. The sulfur atom is oxidized to a sulfone group, which

significantly influences the molecule's chemical properties and spectroscopic signature. Its

molecular formula is C₅H₁₁NO₂S, with a molecular weight of approximately 149.21 g/mol .[1]

The unambiguous confirmation of this structure relies on the synergistic interpretation of

multiple spectroscopic techniques.

Caption: 2D Structure of 4-Methylthiomorpholine 1,1-dioxide.
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Infrared (IR) Spectroscopy Analysis
IR spectroscopy is a powerful tool for identifying the functional groups within a molecule. The

analysis of 4-Methylthiomorpholine 1,1-dioxide reveals characteristic absorption bands that

confirm the presence of the sulfone and saturated aliphatic amine moieties.

Experimental Data
The gas-phase IR spectrum for this compound has been compiled by the NIST Mass

Spectrometry Data Center.[1] Key vibrational frequencies are summarized below.

Wavenumber (cm⁻¹) Intensity Assignment

~2950 - 2800 Strong C-H (Aliphatic) Stretching

~1460 Medium CH₂ Scissoring (Bending)

~1325 & ~1130 Very Strong
S=O Asymmetric & Symmetric

Stretching (Sulfone)

~1160 Strong C-N Stretching

Interpretation and Causality
The IR spectrum is dominated by absorptions corresponding to the sulfone group and the

aliphatic C-H bonds.

C-H Stretching: The strong absorptions in the 2800-2950 cm⁻¹ region are characteristic of

sp³ C-H bond stretching from the methyl and methylene groups in the molecule.[2]

Sulfone (S=O) Stretching: The most diagnostic peaks in the spectrum are the two very

strong bands at approximately 1325 cm⁻¹ and 1130 cm⁻¹. These correspond to the

asymmetric and symmetric stretching vibrations of the S=O bonds in the sulfone group,

respectively. The high intensity and specific location of these peaks provide unequivocal

evidence for the dioxide functional group.

C-N Stretching: A strong band around 1160 cm⁻¹ is attributed to the C-N stretching vibration

of the tertiary amine.
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Fingerprint Region: The region below 1500 cm⁻¹ contains a complex pattern of absorptions

from various bending and stretching vibrations, which serve as a unique "fingerprint" for the

molecule.[2]

Standard Experimental Protocol: Attenuated Total
Reflectance (ATR)-FTIR
The choice of ATR-FTIR is based on its simplicity and minimal sample preparation, making it a

standard for rapid analysis of solids and liquids.

Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by

wiping it with a solvent-moistened swab (e.g., isopropanol) and allowing it to dry completely.

Background Scan: Record a background spectrum of the empty ATR stage. This is a critical

self-validating step, as it subtracts atmospheric (CO₂, H₂O) and instrument-related

absorptions from the final sample spectrum.

Sample Application: Place a small amount of the solid 4-Methylthiomorpholine 1,1-dioxide
sample directly onto the ATR crystal.

Pressure Application: Use the instrument's pressure arm to ensure firm and uniform contact

between the sample and the crystal. Consistent pressure is key to reproducible spectral

intensity.

Spectrum Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans are co-added

at a resolution of 4 cm⁻¹ to achieve a high signal-to-noise ratio.

Data Processing: The resulting spectrum is automatically ratioed against the collected

background spectrum to produce the final transmittance or absorbance spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. While publicly available experimental spectra for this specific compound are scarce,

a robust prediction of the ¹H and ¹³C NMR spectra can be made based on its structure and

known chemical shift principles.
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Predicted ¹H NMR Data (in CDCl₃, referenced to TMS at 0
ppm)
The molecule possesses a plane of symmetry through the N-CH₃ and S=O bonds, which

simplifies the spectrum. The two methylene groups attached to the nitrogen are chemically

equivalent, as are the two methylene groups attached to the sulfur.
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Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~2.5 - 2.7 s (singlet) 3H N-CH₃

The methyl

protons are

adjacent to an

electron-

withdrawing

nitrogen atom,

shifting them

downfield.

~2.8 - 3.0 t (triplet) 4H N-CH₂

These protons

are adjacent to

the nitrogen.

They will appear

as a triplet due to

coupling with the

adjacent SO₂-

CH₂ protons.

~3.1 - 3.3 t (triplet) 4H S-CH₂

These protons

are strongly

deshielded by

the adjacent

electron-

withdrawing

sulfone group,

resulting in a

significant

downfield shift.

They appear as

a triplet coupled

to the N-CH₂

protons.
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Predicted ¹³C NMR Data (in CDCl₃, referenced to TMS at
0 ppm)
Due to the molecular symmetry, only three distinct carbon signals are expected.

Predicted Chemical Shift
(δ, ppm)

Assignment Rationale

~45 - 50 N-CH₃

The N-methyl carbon appears

in the typical range for aliphatic

amines.

~50 - 55 S-CH₂

The carbon atoms adjacent to

the highly electronegative

sulfone group are significantly

deshielded and shifted

downfield.[3][4]

~55 - 60 N-CH₂

The carbon atoms adjacent to

the nitrogen are also

deshielded, but typically to a

lesser extent than those next

to a sulfone group.

Standard Experimental Protocol: ¹H NMR Acquisition
Sample Preparation: Accurately weigh approximately 5-10 mg of 4-Methylthiomorpholine
1,1-dioxide and dissolve it in ~0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard

5 mm NMR tube. Add a small amount of an internal standard, typically tetramethylsilane

(TMS), for referencing.

Instrument Setup: Place the NMR tube in the spectrometer. The instrument is tuned to the ¹H

frequency, and the magnetic field is "locked" onto the deuterium signal of the solvent to

correct for any field drift.

Shimming: The magnetic field homogeneity is optimized by a process called shimming,

which involves adjusting electrical coils to maximize signal resolution. This is a crucial step

for obtaining sharp, well-defined peaks.
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Pulse Sequence & Acquisition: A standard one-pulse sequence is used. A short

radiofrequency pulse excites the protons, and the resulting free induction decay (FID) signal

is recorded.

Data Processing: The FID is converted from a time-domain signal to a frequency-domain

spectrum using a Fourier Transform (FT). The spectrum is then phased, baseline-corrected,

and referenced to the TMS signal at 0.00 ppm.

Mass Spectrometry (MS) Analysis
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound, offering crucial clues to its structure. The electron ionization (EI) mass

spectrum is available via the NIST WebBook.[1]

Experimental Data (Electron Ionization)
m/z (Mass-to-Charge
Ratio)

Relative Intensity (%) Proposed Fragment

149 ~20 [M]⁺• (Molecular Ion)

106 15 [M - C₂H₅N]⁺•

100 100 (Base Peak)
[M - CH₃ - O]⁺ or [M - CH₂O -

H]⁺

70 95 [C₄H₈N]⁺

56 45 [C₃H₆N]⁺

42 80 [C₂H₄N]⁺

Interpretation and Fragmentation Pathway
The presence of a nitrogen atom dictates that the molecular ion will have an odd nominal mass

(149 Da), consistent with the "Nitrogen Rule".[5]

Molecular Ion ([M]⁺•, m/z 149): The peak at m/z 149 confirms the molecular weight of the

compound.[1]
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Base Peak (m/z 100): The most abundant fragment is observed at m/z 100. A plausible

fragmentation pathway involves α-cleavage, a characteristic fragmentation for amines, where

the bond beta to the nitrogen atom is broken.[6] The loss of the methyl group followed by

rearrangement and loss of an oxygen atom or a related neutral species could lead to this

stable fragment.

Key Fragments (m/z 70, 56, 42): The prominent peaks at m/z 70, 56, and 42 are highly

characteristic of the fragmentation of the N-methylated ring structure. The peak at m/z 70

likely corresponds to the [CH₂=N(CH₃)CH₂CH₂]⁺ fragment, formed by the cleavage of the

ring. Subsequent losses of ethylene units can explain the smaller fragments.

[C₅H₁₁NO₂S]⁺•
m/z = 149

Molecular Ion

[C₄H₆NS]⁺
m/z = 100
Base Peak

- CH₃, -O

[C₄H₈N]⁺
m/z = 70

- SO₂ - H

[C₂H₄N]⁺
m/z = 42

- C₂H₄

Click to download full resolution via product page

Caption: Proposed EI-MS Fragmentation of 4-Methylthiomorpholine 1,1-dioxide.
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Standard Experimental Protocol: Electron Ionization
(EI)-MS

Sample Introduction: A dilute solution of the sample in a volatile solvent (e.g., methanol or

dichloromethane) is introduced into the instrument, typically via a gas chromatograph (GC-

MS) or a direct insertion probe. The solvent is evaporated, leaving the gaseous analyte.

Ionization: The gaseous molecules enter the ion source, where they are bombarded by a

high-energy electron beam (typically 70 eV). This process ejects an electron from the

molecule, creating a positively charged radical ion (the molecular ion).[7]

Fragmentation: The energy imparted during ionization causes the molecular ion to vibrate

and break apart into smaller, charged fragments and neutral radicals. This is a self-validating

system as the fragmentation patterns are predictable and reproducible under standard 70 eV

conditions.

Mass Analysis: The positively charged ions (molecular ion and fragments) are accelerated

into a mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-

charge (m/z) ratio.

Detection: An electron multiplier detector records the abundance of each ion at a specific m/z

value, generating the mass spectrum.

Conclusion
The combined spectroscopic data provides a comprehensive and definitive characterization of

4-Methylthiomorpholine 1,1-dioxide. Infrared spectroscopy confirms the presence of the

critical sulfone functional group. Mass spectrometry establishes the correct molecular weight

and reveals a fragmentation pattern consistent with the proposed structure, particularly the α-

cleavage characteristic of the N-methyl amine moiety. Finally, predicted NMR spectroscopy

data aligns with the expected chemical environments, accounting for the molecule's symmetry

and the electronic effects of the heteroatoms. This integrated analytical approach ensures high

confidence in the structural assignment, providing a reliable foundation for researchers and

drug development professionals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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